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Compound of Interest

Compound Name: Dimethipin

Cat. No.: B166068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethipin, known by its IUPAC name 5,6-dimethyl-2,3-dihydro-1,4-dithiine 1,1,4,4-tetraoxide,

is a chemical compound primarily used as a plant growth regulator, defoliant, and desiccant.[1]

[2] Its CAS Registry Number is 55290-64-7.[1] This technical guide provides a comprehensive

overview of the core physical and chemical properties of Dimethipin, offering detailed data and

standardized experimental methodologies. The information presented is intended to support

research, development, and safety assessments involving this compound.

Chemical Identity and Structure
Dimethipin is a sulfone derivative with the molecular formula C₆H₁₀O₄S₂.[1][3]

Table 1: Chemical Identification of Dimethipin
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Identifier Value

IUPAC Name
5,6-dimethyl-2,3-dihydro-1,4-dithiine 1,1,4,4-

tetraoxide[1][4]

CAS Number 55290-64-7[1]

Molecular Formula C₆H₁₀O₄S₂[1][3]

Molecular Weight 210.27 g/mol [3][5]

Canonical SMILES CC1=C(S(=O)(=O)CCS1(=O)=O)C[1]

InChI Key PHVNLLCAQHGNKU-UHFFFAOYSA-N[1]

Physical and Chemical Properties
The physical and chemical properties of Dimethipin are crucial for understanding its

environmental fate, behavior, and potential applications. These properties have been

determined using standardized experimental protocols.

Table 2: Physical and Chemical Properties of Dimethipin

Property Value

Melting Point 167-169 °C[1][6]

Boiling Point 319.8 °C (rough estimate)[6]

Water Solubility 4.6 g/L at 25 °C[1]

Vapor Pressure 3.8 x 10⁻⁷ mm Hg at 25 °C[1][2]

pKa 10.88[1]

Octanol-Water Partition Coefficient (log P) -0.17[7]

Appearance Colorless to white crystalline solid[1][8]

Odor Mild odor[1]

Experimental Protocols
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The determination of the physical and chemical properties of chemical substances like

Dimethipin is typically performed following internationally recognized guidelines, such as those

established by the Organisation for Economic Co-operation and Development (OECD) and the

United States Environmental Protection Agency (EPA) Office of Prevention, Pesticides and

Toxic Substances (OPPTS). These standardized methods ensure data quality and

comparability.

Melting Point
The melting point of Dimethipin is determined using methods outlined in OECD Test Guideline

102 or EPA OPPTS 830.7200. A common technique is the capillary method, where a small,

powdered sample of the substance is heated in a capillary tube, and the temperature range

over which the substance melts is observed. Differential Scanning Calorimetry (DSC) is

another method that can be used, which measures the heat flow to the sample as a function of

temperature.

Boiling Point
The boiling point is typically determined following OECD Test Guideline 103 or EPA OPPTS

830.7220. For a substance like Dimethipin with a high boiling point, methods such as

ebulliometry or dynamic vapor pressure measurement are suitable. These methods involve

heating the liquid to determine the temperature at which its vapor pressure equals the

atmospheric pressure.

Water Solubility
The water solubility of Dimethipin is measured according to OECD Test Guideline 105 or EPA

OPPTS 830.7840. The flask method is generally used for substances with solubilities greater

than 10⁻² g/L. In this method, the substance is dissolved in water at a specific temperature until

saturation is reached. The concentration of the substance in the aqueous solution is then

determined analytically.

Vapor Pressure
The vapor pressure is determined using methods described in OECD Test Guideline 104 or

EPA OPPTS 830.7950. Given Dimethipin's low vapor pressure, a vapor pressure balance or a
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gas saturation method would be appropriate. These methods measure the pressure exerted by

the vapor in equilibrium with the solid or liquid phase at a given temperature.

Dissociation Constant (pKa)
The pKa value is determined following guidelines such as EPA OPPTS 830.7370. A common

method is the titration method, where a solution of the substance is titrated with a standard acid

or base, and the pH is measured as a function of the titrant volume. The pKa is then calculated

from the titration curve.

Octanol-Water Partition Coefficient (log P)
The octanol-water partition coefficient is a measure of a chemical's lipophilicity and is

determined using OECD Test Guideline 107 (Shake Flask Method) or EPA OPPTS 830.7550.

This involves dissolving the substance in a mixture of n-octanol and water, allowing the two

phases to separate, and then measuring the concentration of the substance in each phase.

The partition coefficient is the ratio of the concentration in the octanol phase to the

concentration in the aqueous phase.

Mode of Action and Synthesis Workflow
Mode of Action
Dimethipin acts as a defoliant by interfering with protein synthesis in the plant's epidermis.

This disruption leads to stress on the stomatal system, causing the plant to lose water, which

ultimately results in desiccation and the shedding of leaves.

Dimethipin Application Absorption into Plant Epidermis Interference with
Protein Synthesis Stomatal System Stress Increased Water Loss

(Transpiration)
Desiccation and

Defoliation

Click to download full resolution via product page

Logical relationship of Dimethipin's mode of action.

Synthesis Workflow
The synthesis of Dimethipin involves a multi-step process, starting with the formation of a

dihydro-1,4-dithiin precursor, followed by oxidation.
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Precursor Synthesis

Oxidation

1,2-Ethanedithiol

Base-Catalyzed
Cyclization

2,3-Dibromobut-2-ene

2,3-dihydro-5,6-dimethyl-1,4-dithiin

Oxidation Reaction

Peracid (e.g., m-CPBA)

Dimethipin

Click to download full resolution via product page

General workflow for the synthesis of Dimethipin.

Stability and Reactivity
Dimethipin is stable for at least one year at 20 °C. It is also stable to light for at least 7 days at

25 °C. The compound undergoes degradation in aqueous solutions, with the rate of hydrolysis

being pH-dependent.

Conclusion
This technical guide has summarized the key physical and chemical properties of Dimethipin,

providing quantitative data in a structured format. The likely experimental protocols for
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determining these properties, based on established OECD and EPA guidelines, have been

detailed to aid in the design and interpretation of future studies. Furthermore, visual

representations of its mode of action and synthesis workflow have been provided to facilitate a

deeper understanding of this compound for researchers and professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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